Studying the dynamic mechanism of transporting a single drug carrier-polyamidoamine dendrimer through cell membranes by force tracing†
Nanoscale Pub Date: 2016-09-30 DOI: 10.1039/C6NR05838H
Abstract
Although drug delivery based on nanomaterials has shown great potential in practical applications, the trans-membrane mechanism of the drug carrier is still unclear due to technical limitations. Here, we report the dynamic transporting process of a single dendritic polyamidoamine particle via cell membranes in real time by the force tracing technique.
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